Cas no 313223-80-2 (6-(Benzo[1,2,5]thiadiazole-4-sulfonylamino)-hexanoic acid)

• Product Name: 6-(Benzo[1,2,5]thiadiazole-4-sulfonylamino)-hexanoic acid
• CAS No: 313223-80-2
• MF: C₁₂H₁₅N₃O₄S₂
• MW: 329.395200014114
• CID: 3065201
• PubChem ID: 1841487
• Update Time: 2025-06-15

6-(Benzo[1,2,5]thiadiazole-4-sulfonylamino)-hexanoic acid Chemical and Physical Properties

Names and Identifiers

• 6-(Benzo[1,2,5]thiadiazole-4-sulfonylamino)-hexanoic acid
• 313223-80-2
• 6-(Benzo[c][1,2,5]thiadiazole-4-sulfonamido)hexanoic acid
• CHEMBL1472586
• SMR000122989
• CS-0333133
• 6-[(2,1,3-benzothiadiazol-4-ylsulfonyl)amino]hexanoic acid
• AB00074917-01
• 6-(2,1,3-benzothiadiazol-4-ylsulfonylamino)hexanoic acid
• MLS000068547
• HMS2368L10
• 6-(2,1,3-benzothiadiazole-4-sulfonamido)hexanoic acid
• STK525099
• AKOS008940138
• C12H15N3O4S2
• AH-034/08461014
• AKOS000301757

• MDL： MFCD00552963
• Inchi： 1S/C12H15N3O4S2/c16-11(17)7-2-1-3-8-13-21(18,19)10-6-4-5-9-12(10)15-20-14-9/h4-6,13H,1-3,7-8H2,(H,16,17)
• InChI Key： HMCHKCDZWRKSOA-UHFFFAOYSA-N
• SMILES： S(C1=CC=CC2C1=NSN=2)(NCCCCCC(=O)O)(=O)=O

Computed Properties

• Exact Mass: 329.05039832g/mol
• Monoisotopic Mass: 329.05039832g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 21
• Rotatable Bond Count: 8
• Complexity: 452
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 146Ų

6-(Benzo[1,2,5]thiadiazole-4-sulfonylamino)-hexanoic acid Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Additional information on 6-(Benzo[1,2,5]thiadiazole-4-sulfonylamino)-hexanoic acid

Comprehensive Overview of 6-(Benzo[1,2,5]thiadiazole-4-sulfonylamino)-hexanoic acid (CAS No. 313223-80-2): Properties, Applications, and Research Insights

6-(Benzo[1,2,5]thiadiazole-4-sulfonylamino)-hexanoic acid (CAS No. 313223-80-2) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry, material science, and biochemical research. This compound, characterized by its unique benzo[1,2,5]thiadiazole core and sulfonylamino-hexanoic acid side chain, exhibits versatile properties that make it valuable for various applications. Researchers and industry professionals frequently search for terms like "benzo[1,2,5]thiadiazole derivatives," "sulfonamide-based compounds," and "CAS 313223-80-2 applications" to explore its potential.

The molecular structure of 6-(Benzo[1,2,5]thiadiazole-4-sulfonylamino)-hexanoic acid combines a benzothiadiazole moiety with a hexanoic acid linker, offering both hydrophobic and hydrophilic properties. This duality is particularly advantageous in drug design, where the compound's ability to interact with biological membranes and target proteins is critical. Recent studies highlight its role as a fluorescent probe or bioconjugation reagent, aligning with trending topics such as "bioimaging agents" and "click chemistry."

In material science, CAS 313223-80-2 is explored for its optoelectronic properties due to the benzo[1,2,5]thiadiazole group's electron-accepting capability. This makes it relevant for organic semiconductors, solar cells, and LED technologies—areas frequently searched under "organic electronic materials" or "small molecule semiconductors." Its sulfonamide group also enables functionalization, a key feature for designing polymeric materials with tailored properties.

From a synthetic perspective, the compound's sulfonylamino linkage provides a robust platform for further derivatization. Chemists often inquire about "sulfonamide synthesis" or "carboxylic acid activation" techniques when working with this molecule. Its stability under physiological conditions further enhances its appeal for bioconjugation applications, such as antibody-drug conjugates (ADCs) or proteomics research.

Environmental and safety considerations are also trending topics. While 6-(Benzo[1,2,5]thiadiazole-4-sulfonylamino)-hexanoic acid is not classified as hazardous, researchers prioritize "green chemistry alternatives" and "sustainable synthesis" methods. The compound's biodegradability and low toxicity profile align with these demands, making it a candidate for eco-friendly applications.

In summary, CAS 313223-80-2 represents a multifaceted compound bridging chemistry, biology, and materials science. Its structural features, combined with emerging applications in drug discovery and renewable energy, ensure its continued relevance in scientific discourse. For those exploring "benzothiadiazole sulfonamides" or "hexanoic acid derivatives," this compound offers a compelling case study in interdisciplinary innovation.